N-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl]-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C20H18FN5O/c1-13-3-8-18-23-17(12-26(18)10-13)20(27)25(2)11-15-9-22-24-19(15)14-4-6-16(21)7-5-14/h3-10,12H,11H2,1-2H3,(H,22,24)
• InChI Key: UBBDTMYDZLDFJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C=C1)C(=O)N(C)CC3=C(NN=C3)C4=CC=C(C=C4)F
• Molecular Formula: C20H18FN5O
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves a series of reactions, starting with the formation of the core structure followed by the introduction of substituents through reactions like the Suzuki coupling, hydrolysis, and amidation. These processes yield compounds with azabicyclo and amide functional groups, indicative of complex synthetic routes that yield structured molecules with defined chemical characteristics (Qin et al., 2019).

Scientific Research Applications

Drug Metabolism and Disposition Studies

One relevant area of research involves the study of drug metabolism and disposition, exemplified by the compound SB-649868, an orexin receptor antagonist studied for its potential in treating insomnia. In one study, the disposition of SB-649868 was determined in healthy male subjects, highlighting the importance of understanding how drugs are metabolized and excreted in developing new medications (Renzulli et al., 2011).

Environmental and Health Impact Studies

Research also extends to the environmental and health impacts of chemical exposure, such as the study on organophosphorus and pyrethroid pesticides in children, emphasizing the need for understanding the exposure risks and effects of chemicals on human health (Babina et al., 2012).

Carcinogenic Potential Studies

Another significant area is the investigation of carcinogenic potentials, such as studies on heterocyclic amines in cooked meats and their association with cancer risks. This research is crucial for assessing dietary risks and developing guidelines for safe consumption (Cross et al., 2005).

Diagnostic and Treatment Research

Additionally, compounds with specific structures are often explored for their potential in diagnostics and treatments, such as 18F-DCFPyL for PET/CT imaging in prostate cancer, demonstrating the application of chemical compounds in advancing medical diagnostics and treatment planning (Rousseau et al., 2019).